Cas no 1806052-88-9 (Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate)

Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate structure
1806052-88-9 structure
Product Name:Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate
CAS No:1806052-88-9
MF:C13H12F6O2
MW:314.223605155945
CID:4789441
Update Time:2023-08-17

Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate
    • Inchi: 1S/C13H12F6O2/c1-3-21-11(20)6-8-5-10(13(17,18)19)9(4-7(8)2)12(14,15)16/h4-5H,3,6H2,1-2H3
    • InChI Key: XLKIZOKGBPGCMG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CC(=O)OCC)=C(C)C=C1C(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 363
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3

Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012422-1g
Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate
1806052-88-9 97%
1g
1,460.20 USD 2021-05-28
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd